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Introduction

Nickel (Ni) is a naturally occurring element found in the earth's crust and is used in various
industrial processes, including the production of stainless steel, alloys, and batteries.[1] As a
result of both natural and anthropogenic activities, nickel can be released into the environment
and contaminate water sources.[2][3] While nickel is an essential trace element for some
organisms, elevated concentrations in water can be toxic to aquatic life and may pose a risk to
human health.[2][4][5] Therefore, the accurate and sensitive quantification of Nickel (11), the
most common oxidation state of nickel in aqueous environments, is crucial for environmental
monitoring and regulatory compliance.[1][6] The U.S. Environmental Protection Agency (EPA)
has established a maximum contaminant level (MCL) for nickel in drinking water to be 0.1
mg/L.[1]

This application note provides detailed protocols for the quantitative analysis of Nickel (II) in
environmental water samples using several common analytical techniques: Atomic Absorption
Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES),
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and UV-Visible Spectrophotometry.
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Analytical Methods Overview

The choice of analytical method for nickel quantification depends on factors such as the
expected concentration range, required sensitivity, sample matrix, and available
instrumentation.

o Atomic Absorption Spectroscopy (AAS) is a widely used technique for the determination of
metals in solution.[4] It can be performed using either a flame (Flame AAS) or a graphite
furnace (Graphite Furnace AAS - GFAAS). GFAAS offers significantly lower detection limits
than Flame AAS.[7][8]

« Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is a robust and
sensitive method capable of multi-element analysis.[9] It is well-suited for analyzing samples
with a wide range of nickel concentrations.

¢ Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) provides the lowest detection
limits of the common techniques, making it ideal for the analysis of trace and ultra-trace
levels of nickel.[10][11][12]

o UV-Visible Spectrophotometry is a colorimetric method that involves the formation of a
colored complex with Nickel (I1).[2][13] While generally less sensitive than atomic
spectroscopy methods, it offers a cost-effective alternative for samples with higher nickel
concentrations.

The following diagram illustrates the general workflow for the quantitative analysis of Nickel (I1)
in environmental water samples.
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General workflow for Nickel (I) analysis in water.

Experimental Protocols
Sample Collection and Preservation

Proper sample collection and preservation are critical to obtain accurate results.

o Sample Collection: Collect water samples in clean, acid-washed polyethylene or borosilicate
glass bottles.

o Preservation: For the analysis of total recoverable nickel, acidify the sample with
concentrated nitric acid (HNOs) to a pH < 2 immediately after collection to prevent
precipitation of the metal. For the analysis of dissolved nickel, filter the sample through a
0.45 um membrane filter prior to acidification. Store samples at 4°C until analysis.

Atomic Absorption Spectroscopy (AAS) Protocol

This protocol is based on the principles of determining nickel by atomic absorption
spectrophotometry.[4][7]
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Instrumentation: Atomic Absorption Spectrometer with a nickel hollow cathode lamp and either
a flame or graphite furnace atomizer.

Reagents:

» Standard Nickel Stock Solution (1000 mg/L): Dissolve 1.000 g of nickel powder in a minimum
of dilute HNOs and dilute to 1 L with deionized water.[8]

e Working Standards: Prepare a series of working standards by diluting the stock solution with
deionized water containing 1.5 mL of concentrated HNOs per liter.[7]

Procedure (Graphite Furnace AAS):.
e Set the instrument wavelength to 232.0 nm.[8]

o Optimize the graphite furnace temperature program for drying, charring, and atomization. A
typical program might include:

o Drying: 110°C for 30 seconds

o Charring: 800°C for 20 seconds

o Atomization: 2500°C for 5 seconds
 Inject a known volume of the sample (typically 20 L) into the graphite tube.[7]
« Initiate the temperature program and record the absorbance signal.
» Construct a calibration curve by analyzing the working standards.

o Determine the concentration of nickel in the sample from the calibration curve.
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Principle of Atomic Absorption Spectroscopy.

Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES) Protocol

ICP-OES is a suitable method for the routine analysis of metals in surface waters.[9]
Instrumentation: ICP-OES spectrometer.

Reagents:

o Standard Nickel Stock Solution (1000 mg/L)

o Working Standards: Prepare multi-element working standards if other elements are being
analyzed simultaneously.

Procedure:

Warm up the ICP-OES instrument and ignite the plasma.

Aspirate the blank solution (deionized water with HNO3) to establish a baseline.

Aspirate the working standards to create a calibration curve.

Aspirate the samples and measure the emission intensity at the recommended wavelength
for nickel (e.g., 231.604 nm, 221.647 nm, or 232.003 nm).
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e The concentration of nickel in the sample is determined by the instrument software based on
the calibration curve.
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Principle of ICP-OES.

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) Protocol

ICP-MS is a highly sensitive technique for trace element analysis.[12]
Instrumentation: ICP-MS spectrometer.

Reagents:

o Standard Nickel Stock Solution (1000 mg/L)

» Working Standards: Prepare a series of low-concentration working standards.
 Internal Standard Solution (e.g., Yttrium, Indium).

Procedure:

o Warm up the ICP-MS instrument and perform daily performance checks.

« Introduce the blank, standards, and samples into the instrument. An internal standard is
often added online to correct for matrix effects and instrument drift.

» The instrument measures the abundance of nickel isotopes (e.qg., >8Ni, ¢°Ni).
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o A calibration curve is generated by plotting the intensity ratio of the nickel isotope to the
internal standard against the concentration of the standards.

e The concentration of nickel in the sample is calculated from the calibration curve.
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Principle of ICP-MS.

UV-Visible Spectrophotometry Protocol

This protocol is based on the formation of a colored complex between Nickel (I1) and a
complexing agent, such as Dimethylglyoxime (DMG) or 2-Aminoacetophenone
isonicotinoylhydrazone (2-AAINH).[5][13]

Instrumentation: UV-Visible Spectrophotometer.

Reagents:

Standard Nickel Stock Solution (100 mg/L)

Complexing Agent Solution (e.g., 1% Dimethylglyoxime in ethanol).

Buffer Solution (to maintain optimal pH for complex formation).

Oxidizing Agent (e.g., lodine solution) to ensure Ni is in the +2 state.

Procedure (using DMG):

» To a series of 50 mL volumetric flasks, add aliquots of the working nickel standards.
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e To each flask, add 20 mL of 0.5 N HCI, 10 mL of sodium citrate solution, and 2 mL of iodine
solution. Shake well.[5]

e Add 4 mL of DMG solution to each flask and dilute to the mark with deionized water.[5]
» Allow the color to develop for 20 minutes.[5]

o Measure the absorbance at the wavelength of maximum absorption (Amax), which is
typically around 470 nm for the Ni-DMG complex.[5][13]

o Construct a calibration curve of absorbance versus concentration.
o Prepare the water sample in the same manner and measure its absorbance.
o Determine the nickel concentration in the sample from the calibration curve.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described
analytical methods for the determination of Nickel (II) in water.
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Analytical Typical Linear Detection .
L Advantages Disadvantages
Method Range Limit (pg/L)
. Lower sensitivity,
Inexpensive, .
Flame AAS 0.1-10mg/L[14] ~10 matrix
easy to use _
interferences
_ High sensitivity, Slower analysis
Graphite )
1-100 pg/L[8] 0.1-1[7][15] small sample time, more
Furnace AAS
volume complex
) Higher
Multi-element )
1 pg/L - 100 - ) instrument cost,
ICP-OES 0.1 - 5[16][17] capability, wide
mg/L ) spectral
linear range )
interferences
Highest Highest
ICP-MS 0.01 - 1000 pg/L <0.1[12] sensitivity, instrument cost,
isotopic analysis matrix effects
UV-Vis ] Lower sensitivity,
0.1 - 10 mg/L[2] Low cost, simple )
Spectrophotomet ~10 - 50 _ _ potential for
[13] instrumentation )
ry interferences

Note: The linear ranges and detection limits are approximate and can vary depending on the

specific instrument, matrix, and operating conditions.

Conclusion

The quantitative analysis of Nickel (II) in environmental water samples can be effectively

performed using a variety of analytical techniques. The choice of method should be guided by

the specific requirements of the analysis, including the expected concentration range, the need

for high sensitivity, and the available resources. For trace and ultra-trace analysis, ICP-MS and

GFAAS are the preferred methods. ICP-OES is a versatile technique for a wide range of

concentrations and multi-element analysis. UV-Visible spectrophotometry provides a simple

and cost-effective option for screening or for samples with higher nickel levels. Adherence to

proper sample collection, preservation, and quality control procedures is essential for obtaining

accurate and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantitative Analysis of Nickel (I) in
Environmental Water Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199968/docs#application-note-quantitative-analysis-
of-nickel-ii-in-environmental-water-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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